IWP-O1

• CAS No.: 2074607-48-8
• Product Name: IWP-O1
• Molecular Formula: C26H20N6O
• Molecular Weight: 432.487
• IUPAC Name: N-(5-phenylpyridin-2-yl)-2-(5-phenyl-4-pyridin-4-yltriazol-1-yl)acetamide
• Standard InChI: InChI=1S/C26H20N6O/c33-24(29-23-12-11-22(17-28-23)19-7-3-1-4-8-19)18-32-26(21-9-5-2-6-10-21)25(30-31-32)20-13-15-27-16-14-20/h1-17H,18H2,(H,28,29,33)
• Standard InChIKey: GYYDQHBKIHQHEB-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=CN=C(C=C2)NC(=O)CN3C(=C(N=N3)C4=CC=NC=C4)C5=CC=CC=C5
• Appearance: Solid powder
• Description: IWP-O1 is highly potent Porcn inhibitor, The acyltransferase Porcupine (Porcn) is essential for the secretion of Wnt proteins which contribute to embryonic development, tissue regeneration, and tumorigenesis. IWP-O1 has an EC50 value of 80pM in a cultured cell reporter assay of Wnt signaling. Additionally, IWP-O1 has significantly improved metabolic stability over our previously reported Porcn inhibitors.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: IWP-O1; IWPO1; IWP O1.
• Reference: 1: You L, Zhang C, Yarravarapu N, Morlock L, Wang X, Zhang L, Williams NS, Lum L,
• PubChem Compound: 134154594
• Last Modified: Dec 01 2021